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Compound of Interest

Compound Name: 1-Allylimidazole

Cat. No.: B1265945

An In-Depth Technical Guide to the Health and Safety of 1-Allylimidazole
For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the health and safety
information currently available for 1-allylimidazole (CAS No: 31410-01-2). It is intended to
serve as a technical resource for professionals in research and development who may handle
or utilize this compound. This guide consolidates data on physical and chemical properties,
hazard classifications, toxicological effects, and safe handling procedures. All quantitative data
is presented in structured tables for clarity. Furthermore, this guide includes generalized
experimental protocols for key toxicological assessments and visual diagrams to illustrate
safety workflows and potential biological interactions, adhering to specified technical
requirements.

Chemical and Physical Properties

1-Allylimidazole is a colorless to pale yellow liquid used as an intermediate in organic
synthesis, particularly in the creation of pharmaceuticals, agrochemicals, and dyestuffs.[1][2] Its
bifunctional nature, featuring both an imidazole ring and an allylic group, confers unique
reactivity.[1] A summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 1-Allylimidazole
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Property Value Source
Molecular Formula CeHsNz2 [31141[5]
Molecular Weight 108.14 g/mol [3][4]
CAS Number 31410-01-2 [1][2][5]
Colorless to light yellow clear
Appearance o (115116171
liquid
251.5 °C at 760 mmHg40 - 42
Boiling Point °C at 0.1 mmHg116 °C at 16 [2][3][6][8]
mmHg
Density 1.003 g/cm3 at 25 °C [2][6]
Flash Point 101.1°C /214 °F [3][8]

Refractive Index

1.505 at 20 °C

[2](5]

Vapor Density

3.72

[6]

Purity

296.0% to >98.0%

[11(51e]

Solubility

Soluble in water

[2]

Hazard Identification and Classification

1-Allylimidazole is classified as a hazardous chemical.[9] It is harmful if swallowed and causes

severe skin burns and eye damage.[4][7][8][9] It may also cause respiratory irritation.[9] The
compound is transported under the designation "CORROSIVE LIQUID, BASIC, ORGANIC,
N.O.S." with UN Number 3267 and Hazard Class 8.[6]

GHS Classification

The Globally Harmonized System (GHS) classification for 1-allylimidazole, aggregated from

multiple suppliers, is summarized in Table 2.

Table 2: GHS Hazard Classification for 1-Allylimidazole
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Hazard

Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if o
Category 4 corrosive, irritant Danger
Oral swallowed

H314: Causes

Skin )
) o severe skin o
Corrosion/Irritatio  Category 1B corrosive, irritant ~ Danger
burns and eye
n
damage
) H318: Causes
Serious Eye ) o
o Category 1 serious eye corrosive, irritant ~ Danger
Damage/Irritation
damage
Specific target H335: May
organ toxicity Category 3 cause respiratory  corrosive, irritant ~ Danger
(single exposure) irritation

Sources:[4][7][8][9][10]

Precautionary Statements

Key precautionary statements (P-statements) associated with handling 1-allylimidazole
include:

e Prevention: P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P264 (Wash face,
hands and any exposed skin thoroughly after handling), P270 (Do not eat, drink or smoke
when using this product), P280 (Wear protective gloves/protective clothing/eye
protection/face protection).[7][9][10][11]

e Response: P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT induce vomiting),
P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing),
P310 (Immediately call a POISON CENTER or doctor/physician).[7][8]
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o Storage: P405 (Store locked up), P403+P233 (Store in a well-ventilated place. Keep
container tightly closed).[7][11]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[7][8]

Toxicological Information

The toxicological properties of 1-allylimidazole have not been fully investigated.[6] However,
available data from safety data sheets indicate significant corrosive and irritant effects. A
summary of the known toxicological endpoints is provided in Table 3.

Table 3: Summary of Toxicological Data for 1-Allylimidazole
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Toxicological Endpoint Result/Observation Source
Harmful if swallowed (Category

Acute Oral Toxicity 4).[4][7] LD50/LC50 datais not  [4][6][7]
available.[6]

Acute Dermal Toxicity Data not available.
Causes chemical burns to the

Acute Inhalation Toxicity respiratory tract; may cause [6]119]
respiratory irritation.[6][9]
Causes severe skin burns
Category 1B).[4][7][9

Skin Corrosion/Irritation ( g y 18)[47IIS) ) [4107119]
Classified as a dermatotoxin.
[4]
Causes serious eye damage

] o (Category 1).[4][7][9] Can lead

Serious Eye Damage/Irritation ) ] o (41617191
to chemical conjunctivitis and
corneal damage.[6]

Respiratory or Skin )

o Data not available.

Sensitization
No information found.[6]
Studies on the parent

Germ Cell Mutagenicity compound, imidazole, were [6][12]

negative in the Ames test and
a UDS assay.[12]

Carcinogenicity

Not listed by ACGIH, IARC,
NTP, or CA Prop 65.[6]

[6]

Reproductive Toxicity

No information found.[6]

[6]

STOT-Single Exposure

May cause respiratory system
irritation (Category 3).[9]

[9]

STOT-Repeated Exposure

Data not available.
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o Aspiration may lead to
Aspiration Hazard [6]
pulmonary edema.[6]

Experimental Protocols

Detailed experimental reports for the toxicological evaluation of 1-allylimidazole are not
available in the public domain. The hazard classifications are based on data submitted by
chemical manufacturers. However, this section outlines the detailed methodologies for key
experiments as would be conducted under standard OECD guidelines.

Acute Dermal Irritation/Corrosion (General Protocol,
similar to OECD TG 404)

This test determines the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) inflammatory changes to the skin.

Test Animals: Healthy, young adult albino rabbits are typically used.[13]

e Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of
the trunk of the test animals.

e Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
a small area (approx. 6 cm?) of skin and covered with a gauze patch.

o Exposure: The substance is held in contact with the skin under a semi-occlusive dressing for
a period of up to 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is washed.
Dermal reactions are graded for erythema (redness) and edema (swelling) at 1, 24, 48, and
72 hours after patch removal.[14]

» Classification: The classification of irritant or corrosive is based on the severity, persistence,
and reversibility of the observed skin lesions. Corrosive substances produce irreversible
tissue damage.[15]
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Acute Eye Irritation/Corrosion (General Protocol, similar
to OECD TG 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.

Test Animals: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Application: A dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac
of one eye of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined and graded for effects on the cornea (opacity), iris, and
conjunctiva (redness, swelling, discharge) at 1, 24, 48, and 72 hours after application.[14]
[16] The observation period may be extended up to 21 days if effects are persistent.

Classification: Classification as an irritant or causing serious eye damage is based on the
severity and reversibility of the lesions observed. Substances causing irreversible eye
damage within 21 days are classified as Category 1.[16]

Ames Test for Bacterial Mutagenicity (General Protocol,
similar to OECD TG 471)

The bacterial reverse mutation test (Ames test) is widely used to assess the mutagenic

potential of a chemical.[17]

Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100,
TA1535, TA1537) and tryptophan-requiring strains of Escherichia coli (e.g., WP2 uvrA) are
used.[17]

Metabolic Activation: The test is performed both with and without an exogenous metabolic
activation system (S9 mix), typically derived from the liver of rats pre-treated with an
enzyme-inducing agent like Aroclor 1254.[18]

Procedure: The test chemical, at several concentrations, is incubated with the bacterial tester
strain in the presence or absence of the S9 mix. This mixture is then plated on a minimal
agar medium lacking the required amino acid (histidine or tryptophan).
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e Scoring: After incubation for 48-72 hours, the number of revertant colonies (colonies that
have mutated back to a state where they can synthesize the required amino acid) is counted.

o Evaluation: A substance is considered mutagenic if it produces a concentration-related
increase in the number of revertant colonies over the background count.[19]

Safe Handling and Emergency Procedures
Handling and Storage

e Engineering Controls: Use only in a chemical fume hood.[6] Facilities must be equipped with
an eyewash station and a safety shower.[6][9]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[6]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[6]

o Respiratory Protection: If ventilation is inadequate, a NIOSH/MSHA-approved respirator
should be worn.

Handling: Do not get in eyes, on skin, or on clothing.[7] Do not breathe vapors or mist.[9] Do
not ingest.[7] Wash hands and any exposed skin thoroughly after handling.[9]

Storage: Store in a cool, dry, well-ventilated place.[7][9] Keep container tightly closed.[7]
Store in a designated "Corrosives area".[6][9] Incompatible with strong oxidizing agents and
strong acids.[9]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, also under
the eyelids. Get immediate medical aid.[6][9]
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Skin Contact: Get immediate medical aid. Immediately flush skin with plenty of water for at
least 15 minutes while removing all contaminated clothing and shoes.[6][9]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Get immediate medical aid.[6][10] Do not
use mouth-to-mouth resuscitation.[6]

Ingestion: Do not induce vomiting.[6][7] If victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get immediate
medical aid.[6]

Fire Fighting and Spills

Fire Fighting: As in any fire, wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6] During a fire,
irritating and highly toxic gases (carbon monoxide, carbon dioxide, nitrogen oxides) may be
generated by thermal decomposition.[6][9]

Spills: Absorb spill with inert material (e.g., vermiculite, sand, or earth), then place in a
suitable container for disposal.[6] Avoid runoff into storm sewers and ditches.[6] Provide
ventilation.[6]

Mandatory Visualizations
Chemical Safety Assessment Workflow
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Caption: Logical workflow for chemical health and safety assessment.
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Caption: Potential signaling pathway for a corrosive chemical agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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